6-bromo-2-methyl-N'-(2-nitrobenzylidene)imidazo[1,2-a]pyridine-3-carbohydrazide

• IUPAC Name: 6-bromo-2-methyl-N-[(Z)-(2-nitrophenyl)methylideneamino]imidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C16H12BrN5O3/c1-10-15(21-9-12(17)6-7-14(21)19-10)16(23)20-18-8-11-4-2-3-5-13(11)22(24)25/h2-9H,1H3,(H,20,23)/b18-8-
• InChI Key: GGHOKIUNGIOUSE-LSCVHKIXSA-N
• Canonical SMILES: CC1=C(N2C=C(C=CC2=N1)Br)C(=O)NN=CC3=CC=CC=C3[N+](=O)[O-]
• Isomeric SMILES: CC1=C(N2C=C(C=CC2=N1)Br)C(=O)N/N=C\C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C16H12BrN5O3
• Molecular Weight: 402.20 g/mol

Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5,6 heterocycle recognized for its wide range of applications in medicinal chemistry. It has been used as a scaffold in the development of antituberculosis agents.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines often involves the use of 2-aminopyridines and various carbonyl compounds. For example, a copper(I)-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones has been reported.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines is characterized by a fused bicyclic 5,6 heterocycle. The specific compound you mentioned would have additional functional groups attached to this core structure, including a bromo group, a methyl group, and a carbohydrazide group.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can undergo various chemical reactions, often involving the functionalization of the imidazo[1,2-a]pyridine core. The specific reactions would depend on the other functional groups present in the molecule.

Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyridine derivatives can vary widely depending on the specific compound and its intended use. Some imidazo[1,2-a]pyridine derivatives have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Future Directions

Imidazo[1,2-a]pyridines continue to be an area of interest in medicinal chemistry, particularly in the development of new antituberculosis agents. Future research will likely continue to explore the potential of this class of compounds in various therapeutic applications.